4-bromobenzyl 2-chloro-4-nitrobenzoate
Overview
Description
4-bromobenzyl 2-chloro-4-nitrobenzoate is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is a benzoyl derivative that is widely used in organic synthesis and has various applications in scientific research.
Mechanism of Action
The mechanism of action of 4-bromobenzyl 2-chloro-4-nitrobenzoate is not well understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines, alcohols, and thiols.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-bromobenzyl 2-chloro-4-nitrobenzoate. However, it has been reported to exhibit antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-bromobenzyl 2-chloro-4-nitrobenzoate is its versatility in organic synthesis. It is also relatively easy to prepare and handle in the laboratory. However, its limited solubility in water can be a limitation in certain experiments.
Future Directions
There are several future directions for research on 4-bromobenzyl 2-chloro-4-nitrobenzoate. One potential area of focus is its potential use as a precursor for the synthesis of novel pharmaceutical compounds. Another area of interest is its potential as an antimicrobial agent, with further studies needed to determine its effectiveness against various bacterial strains. Additionally, research could be conducted to better understand its mechanism of action and potential applications in other areas of scientific research.
Scientific Research Applications
4-bromobenzyl 2-chloro-4-nitrobenzoate has various applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the preparation of benzoyl derivatives. It is also used in the synthesis of various pharmaceutical compounds.
properties
IUPAC Name |
(4-bromophenyl)methyl 2-chloro-4-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrClNO4/c15-10-3-1-9(2-4-10)8-21-14(18)12-6-5-11(17(19)20)7-13(12)16/h1-7H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWLBNAVDIXAAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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